Cas no 29786-44-5 (1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile)

• Product Name: 1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile
• CAS No: 29786-44-5
• MF: C₁₂H₁₀F₃N
• MW: 225.209713459015
• MDL: MFCD11036721
• CID: 1034567
• PubChem ID: 21901934
• Update Time: 2025-09-28

1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)cyclobutanecarbonitrile
• 1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carbonitrile
• 1-[4-(Trifluoromethyl)phenyl]-cyclobutanecarbonitrile
• AK131320
• KB-08857
• RL03028
• SureCN626219
• C12H10F3N
• DTXSID10619768
• TS-03209
• CS-0215619
• EN300-267165
• MFCD11036721
• 1-(4-Trifluoromethyl-phenyl)-cyclobutanecarbonitrile
• AKOS016014825
• SCHEMBL626219
• A924868
• SY214311
• J-503216
• DB-290717
• 1-[4-(Trifluoromethyl)phenyl]cyclobutanecarbonitrile
• 29786-44-5
• 1-(4-(trifluoromethyl)phenyl)cyclobutane-1-carbonitrile

• MDL： MFCD11036721
• Inchi： 1S/C12H10F3N/c13-12(14,15)10-4-2-9(3-5-10)11(8-16)6-1-7-11/h2-5H,1,6-7H2
• InChI Key： MFKULHDHOJHBAX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C#N)CCC1)(F)F

Computed Properties

• Exact Mass: 225.07653381g/mol
• Monoisotopic Mass: 225.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes